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Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory synthesis of
1-methyl-1,2-epoxycyclopentane, a valuable epoxide intermediate in organic synthesis. The
primary and most effective method for this transformation is the epoxidation of 1-
methylcyclopentene. This guide will focus on two common and reliable protocols: epoxidation
using meta-chloroperoxybenzoic acid (m-CPBA) and a catalytic system involving hydrogen
peroxide.

Chemical and Physical Properties

A summary of the key physical properties of 1-methyl-1,2-epoxycyclopentane is provided below
for easy reference during synthesis and purification.

Property Value

Molecular Formula CeH100

Molecular Weight 98.14 g/mol

Boiling Point 113 °C (lit.)[1]

Density 0.914 g/mL at 25 °C (lit.)[1]
Refractive Index (n2°/D) 1.431 (lit.)[1]
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Synthesis Protocols

The synthesis of 1-methyl-1,2-epoxycyclopentane is most commonly achieved through the
epoxidation of 1-methylcyclopentene. Below are two detailed protocols using different oxidizing
agents.

Protocol 1: Epoxidation using meta-
Chloroperoxybenzoic Acid (m-CPBA)

This is a classic and reliable method for the epoxidation of alkenes.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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